Cas no 51241-46-4 (Benzene, 1-methyl-4-(1-methylpropoxy)-)

• Product Name: Benzene, 1-methyl-4-(1-methylpropoxy)-
• CAS No: 51241-46-4
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 362749
• PubChem ID: 15584173
• Update Time: 2025-04-19

Benzene, 1-methyl-4-(1-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-4-(1-methylpropoxy)-
• 1-butan-2-yloxy-4-methylbenzene
• 51241-46-4
• AKOS014094508
• 1-[(Butan-2-yl)oxy]-4-methylbenzene
• SCHEMBL8263616
• DTXSID70574925

• Inchi： 1S/C11H16O/c1-4-10(3)12-11-7-5-9(2)6-8-11/h5-8,10H,4H2,1-3H3
• InChI Key： VALIDHVHMWCAQG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)C(C)CC

Computed Properties

• Exact Mass: 164.12018
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers